Cas no 1701846-11-8 (3-fluoro-5-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-5-methoxybenzene-1-sulfonamide
• CAS No: 1701846-11-8
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• MDL: MFCD32015581
• CID: 5245329
• PubChem ID: 130500156
• Update Time: 2026-03-08

3-fluoro-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-fluoro-5-methoxy-
• 3-fluoro-5-methoxybenzene-1-sulfonamide

• MDL： MFCD32015581
• Inchi： 1S/C7H8FNO3S/c1-12-6-2-5(8)3-7(4-6)13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： XEUCTENKHROKRB-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(OC)=CC(F)=C1

Additional information on 3-fluoro-5-methoxybenzene-1-sulfonamide

Introduction to 3-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 1701846-11-8) and Its Emerging Applications in Chemical Biology and Medicine

3-fluoro-5-methoxybenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1701846-11-8, is a heterocyclic aromatic sulfonamide derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its fluoro and methoxy substituents on a benzene ring with a sulfonamide functional group at the 1-position, exhibits unique structural and electronic properties that make it a valuable scaffold for drug discovery and molecular probes.

The fluoro and methoxy groups in 3-fluoro-5-methoxybenzene-1-sulfonamide play crucial roles in modulating its biological activity. The presence of a fluorine atom at the 3-position can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. Similarly, the methoxy group at the 5-position contributes to electronic delocalization, affecting both the reactivity and solubility of the molecule. These structural features have made this compound an attractive candidate for developing novel therapeutic agents.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a privileged scaffold in medicinal chemistry. Specifically, 3-fluoro-5-methoxybenzene-1-sulfonamide has been explored for its potential in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making them promising targets for therapeutic intervention.

Recent studies have highlighted the role of 3-fluoro-5-methoxybenzene-1-sulfonamide in modulating immune responses. Researchers have discovered that this compound can selectively inhibit certain isoforms of COX, thereby reducing inflammation without significant side effects on other physiological processes. This selective inhibition is attributed to the unique steric and electronic properties conferred by the fluoro and methoxy substituents. Furthermore, preclinical trials have demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects in animal models of chronic inflammation.

The fluoro group in 3-fluoro-5-methoxybenzene-1-sulfonamide also contributes to its stability under various conditions, which is crucial for pharmaceutical applications. Fluorinated aromatic compounds are known to exhibit enhanced bioavailability and prolonged half-life due to their resistance to metabolic degradation. This property makes them particularly useful in drug development, where maintaining therapeutic efficacy over an extended period is essential.

Another area where 3-fluoro-5-methoxybenzene-1-sulfonamide has shown promise is in the development of molecular probes for imaging applications. The sulfonamide group serves as a handle for attaching fluorophores or other imaging agents, enabling researchers to visualize biological processes with high precision. For instance, fluorine-18 labeled derivatives of this compound have been used in positron emission tomography (PET) scans to study enzyme activity in vivo. These imaging studies have provided valuable insights into disease mechanisms and have facilitated the development of targeted therapies.

The synthesis of 3-fluoro-5-methoxybenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by sulfonation and methylation steps. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently on both laboratory and industrial scales. These advancements are crucial for facilitating further research and potential commercialization of derivatives based on this scaffold.

In conclusion, 3-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 1701846-11-8) is a versatile compound with significant potential in chemical biology and medicine. Its unique structural features, including the presence of fluoro and methoxy substituents, make it an attractive scaffold for drug discovery. Recent studies highlight its role in modulating inflammatory pathways, immune responses, and enzyme activity, making it a promising candidate for developing novel therapeutic agents. Additionally, its stability and compatibility with imaging techniques further enhance its utility as a research tool. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments for various diseases.